![molecular formula C21H18BrNOS B4190889 N-2-biphenylyl-2-[(4-bromobenzyl)thio]acetamide](/img/structure/B4190889.png)
N-2-biphenylyl-2-[(4-bromobenzyl)thio]acetamide
Overview
Description
N-2-biphenylyl-2-[(4-bromobenzyl)thio]acetamide, commonly known as BBTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BBTA is a thioamide derivative that has been synthesized through various methods and has been found to have significant biochemical and physiological effects.
Scientific Research Applications
BBTA has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. BBTA has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.
Mechanism of Action
The exact mechanism of action of BBTA is not fully understood. However, it has been suggested that BBTA may inhibit the activity of certain enzymes, leading to its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects
BBTA has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. BBTA has also been found to have anti-inflammatory effects and has been studied for its potential use in treating inflammatory diseases. Additionally, BBTA has been found to have antioxidant properties and has been studied for its potential use in preventing oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
BBTA has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have low toxicity. Additionally, BBTA has been found to have good solubility in organic solvents, making it easy to use in experiments. However, one limitation of BBTA is its low yield, which can make it challenging to obtain large quantities of the compound for experiments.
Future Directions
There are several future directions for research on BBTA. One area of interest is its potential use in developing new anti-cancer drugs. BBTA has shown promising results in inhibiting the growth of cancer cells, and further research could lead to the development of new drugs that target cancer cells. Additionally, BBTA could be studied for its potential use in treating other diseases, such as inflammatory and oxidative stress-related diseases. Further research could also focus on improving the yield of BBTA synthesis methods to make it more accessible for experiments.
Conclusion
In conclusion, BBTA is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It has been synthesized through various methods and has been found to have significant biochemical and physiological effects. BBTA has shown promising results in inhibiting the growth of cancer cells and has been studied for its potential use in treating inflammatory and oxidative stress-related diseases. While there are limitations to its use in lab experiments, further research could lead to the development of new drugs and treatments.
properties
IUPAC Name |
2-[(4-bromophenyl)methylsulfanyl]-N-(2-phenylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrNOS/c22-18-12-10-16(11-13-18)14-25-15-21(24)23-20-9-5-4-8-19(20)17-6-2-1-3-7-17/h1-13H,14-15H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTLZTPVRXRKQHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)CSCC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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